Cas no 2229071-45-6 (1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one
• CAS No: 2229071-45-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5975429
• PubChem ID: 165755002
• Update Time: 2025-10-29

1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one
• EN300-1812013
• 1-[1-(1H-pyrazol-3-yl)cyclopropyl]ethan-1-one
• 2229071-45-6

• Inchi： 1S/C8H10N2O/c1-6(11)8(3-4-8)7-2-5-9-10-7/h2,5H,3-4H2,1H3,(H,9,10)
• InChI Key： QTMGOJIBJYAYSW-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=CC=NN2)CC1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2229071-45-6 and Product Name: 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one

The compound with the CAS number 2229071-45-6 and the product name 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a pyrazole moiety and a cyclopropyl group in its molecular structure imparts distinct pharmacological properties, making it a promising candidate for further investigation.

Recent research in the realm of heterocyclic compounds has highlighted the importance of pyrazole derivatives in drug discovery. Pyrazole, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in medicinal chemistry. Its ability to act as a scaffold for various bioactive molecules has led to numerous patents and clinical trials. The incorporation of a pyrazole ring into the molecular structure of 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one enhances its potential as an pharmacophore, enabling interactions with biological targets that could modulate disease pathways.

The cyclopropyl group, another key feature of this compound, contributes to its unique chemical and pharmacological profile. Cyclopropyl-substituted molecules have been shown to exhibit enhanced binding affinity and metabolic stability, attributes that are highly desirable in drug development. The combination of these structural elements in 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one suggests that it may possess favorable pharmacokinetic properties, which could translate into improved therapeutic efficacy.

In the context of current pharmaceutical research, the synthesis and characterization of novel compounds like 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one are crucial for addressing unmet medical needs. The compound’s molecular design aligns with emerging trends in drug discovery, particularly the emphasis on multitarget inhibition and structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of such compounds against various disease targets.

One of the most compelling aspects of 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous chronic diseases, including cancer, autoimmune disorders, and cardiovascular conditions. The pyrazole moiety has been extensively studied for its anti-inflammatory properties, and the cyclopropyl group may enhance these effects by improving bioavailability and target engagement. Preclinical studies have begun to explore these possibilities, with initial results indicating promising activity in models of inflammation.

The compound’s structural features also make it an attractive candidate for further optimization through medicinal chemistry strategies. Techniques such as scaffold hopping and analog synthesis can be employed to fine-tune its pharmacological profile. By systematically modifying key functional groups, researchers can enhance potency, selectivity, and overall drug-like properties. This iterative approach is essential for translating promising leads like 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one into viable therapeutic options.

From a synthetic chemistry perspective, the preparation of 1-1-(1H-pyrazol-3-yl)cyclopropylethan-1-one presents intriguing challenges and opportunities. The synthesis requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have made it possible to develop more efficient synthetic routes for complex molecules like this one. These advancements not only accelerate the discovery process but also contribute to more sustainable chemical practices.

The potential applications of 2229071-45-6 extend beyond inflammation modulation. Preliminary data suggest that it may exhibit antimicrobial properties, making it relevant in the fight against resistant bacterial strains. Additionally, its structural motifs are reminiscent of molecules known to interact with enzymes involved in metabolic pathways relevant to diabetes and obesity. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies.

In conclusion, 2229071-45-6 (also known as 11-(3H-Pyrazol)-3-cyclopropyldihydrofuranone) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of a pyrazole ring and a cyclopropyl group endows this compound with distinct pharmacological properties that make it a valuable tool for drug discovery. Ongoing research aims to fully elucidate its mechanisms of action and explore new therapeutic avenues where it could make a meaningful impact on human health.